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Cat. No.: B3074756

Get Quote

Executive Summary
1-Iodo-4-(2-methoxyethoxy)benzene (CAS: 102293-99-2) represents a strategic

"bifunctional" building block in modern drug discovery. It combines a highly reactive aryl iodide

"warhead" for cross-coupling with a 2-methoxyethoxy "tail"—a bioisosteric motif often referred

to as a "mini-PEG." This specific ether chain is critical for modulating the physicochemical

properties (LogP, solubility) of lipophilic drug cores without introducing excessive steric bulk.

This guide details the technical utility of this compound, focusing on its role in synthesizing

kinase inhibitors (specifically BTK inhibitors like Spebrutinib), its application in optimizing ADME

profiles, and robust synthetic protocols for its deployment.

Part 1: The "Solubility-Reactivity" Nexus
In medicinal chemistry, the introduction of solubilizing groups onto flat, aromatic heterocycles is

a standard optimization strategy. The 2-methoxyethoxy group provided by this building block
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offers a superior alternative to simple alkyl chains.

Physicochemical Advantages
LogP Modulation: The ether oxygen acts as a hydrogen bond acceptor, lowering the

lipophilicity (LogP) compared to a propyl or butyl chain, thereby improving water solubility.

Metabolic Stability: Unlike terminal hydroxyls, the terminal methoxy group blocks rapid

glucuronidation, extending half-life.

"Mini-PEG" Effect: It mimics the hydration shell properties of polyethylene glycol (PEG) on a

molecular scale, reducing non-specific binding (NSB) in plasma.

The Aryl Iodide Advantage
While the bromo-analog is cheaper, the iodo-analog is preferred in late-stage functionalization

because:

Softer Nucleophile Compatibility: It undergoes oxidative addition at lower temperatures,

preserving sensitive functional groups (e.g., acrylamides in covalent inhibitors).

Steric Tolerance: It couples more efficiently with sterically hindered partners (e.g., ortho-

substituted pyridines) in Suzuki and Buchwald-Hartwig reactions.

Part 2: Case Study – Bruton's Tyrosine Kinase (BTK)
Inhibitors
The most prominent application of the 4-(2-methoxyethoxy)phenyl moiety is in the development

of Spebrutinib (CC-292/AVL-292), a covalent irreversible inhibitor of BTK targeting B-cell

malignancies.

Structural Logic in Spebrutinib
Spebrutinib contains a 2,4-diaminopyrimidine core. The C2-position is substituted with a 4-(2-

methoxyethoxy)aniline moiety.

Role of the Moiety: The phenyl ring positions the inhibitor within the hydrophobic pocket of

the kinase, while the 2-methoxyethoxy tail extends towards the solvent front. This
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"solubilizing tail" is crucial for maintaining the drug's oral bioavailability.

Synthetic Entry: 1-Iodo-4-(2-methoxyethoxy)benzene serves as the electrophilic partner to

install this group via Buchwald-Hartwig amination or as a precursor to the corresponding

aniline.

Visualization: Structural Activity Relationship (SAR)
The following diagram illustrates the SAR logic driving the use of this specific building block.
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Figure 1: SAR Logic of the 2-methoxyethoxy tail in kinase inhibitor design.

Part 3: Synthetic Protocols
Protocol A: Synthesis of the Building Block
If the iodo-compound is not available commercially, it can be synthesized via a robust

Williamson ether synthesis. This protocol prioritizes the iodo precursor over the bromo to avoid

halogen exchange steps later.

Reagents:

4-Iodophenol (1.0 eq)

1-Bromo-2-methoxyethane (1.2 eq)

Potassium Carbonate (

) (2.0 eq)

Acetonitrile (ACN) or DMF (Solvent)

Step-by-Step Methodology:
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Dissolution: Charge a round-bottom flask with 4-iodophenol (10 mmol) and anhydrous ACN

(50 mL).

Deprotonation: Add powdered

(20 mmol). Stir at room temperature for 30 minutes to form the phenoxide. Note: The solution
will turn slightly yellow/orange.

Alkylation: Add 1-bromo-2-methoxyethane (12 mmol) dropwise.

Reflux: Heat the mixture to reflux (

) for 4–6 hours. Monitor by TLC (Hexane/EtOAc 8:1). The starting phenol (

) should disappear, converting to the less polar ether (

).

Workup: Cool to RT. Filter off inorganic salts. Concentrate the filtrate. Redissolve in EtOAc,

wash with 1M NaOH (to remove unreacted phenol) and Brine.

Yield: Dry over

and concentrate. Expect a white to off-white solid/oil. Yield >90%.

Protocol B: Buchwald-Hartwig Coupling (Application)
This protocol demonstrates coupling 1-Iodo-4-(2-methoxyethoxy)benzene with a heteroaryl

amine (e.g., a pyrimidine intermediate for BTK inhibitors).

Reagents:

Heteroaryl Amine (1.0 eq)

1-Iodo-4-(2-methoxyethoxy)benzene (1.1 eq)

(2 mol%)

Xantphos (4 mol%)
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(2.0 eq)

1,4-Dioxane (degassed)

Self-Validating Steps:

Inert Atmosphere: Flame-dry the reaction vessel and cycle with Argon/Nitrogen 3 times.

Critical: Pd(0) is oxygen-sensitive.

Catalyst Pre-complexation: Mix

and Xantphos in a small amount of dioxane for 5 mins to generate the active catalyst species
(color change to dark purple/brown).

Addition: Add the amine, the aryl iodide, and the base. Add the catalyst solution.

Heating: Heat to

for 12 hours.

Validation: Check LC-MS. The iodine peak (M+127 pattern absent) should be replaced by

the coupled product mass.

Part 4: Experimental Workflow Visualization
The following diagram outlines the synthetic versatility of 1-Iodo-4-(2-
methoxyethoxy)benzene, mapping its conversion into various medicinal chemistry

"warheads."
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Figure 2: Synthetic divergence from the aryl iodide precursor.

Part 5: Quantitative Data Summary
Property Value Significance in MedChem

Molecular Weight 278.09 g/mol

Low MW allows room for

scaffold elaboration (Rule of 5

compliant).

ClogP ~3.2

Moderate lipophilicity; the

ether tail reduces this

compared to propyl/butyl

analogs.

H-Bond Acceptors 2 (Ether Oxygens)

Improves solubility and

interacts with solvent/protein

residues.

Reactivity High (C-I bond)

Excellent for cross-coupling

with deactivated or bulky

partners.

Boiling Point >300°C (est)

Stable under high-temperature

microwave synthesis

conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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